Cas no 2223040-30-8 (5-ethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 5-ethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 2223040-30-8
• MF: C₁₃H₂₀BNO₂
• MW: 233.11440372467
• MDL: MFCD11869412
• CID: 5685487
• PubChem ID: 45786321
• Update Time: 2025-09-26

5-ethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-ETHYLPYRIDIN-2-YLBORONIC ACID PINACOL ESTER
• 5-ethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• EN300-24888707
• MB10276
• AKOS015940087
• 5-ethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2223040-30-8
• Pyridine, 5-ethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• MDL： MFCD11869412
• Inchi： 1S/C13H20BNO2/c1-6-10-7-8-11(15-9-10)14-16-12(2,3)13(4,5)17-14/h7-9H,6H2,1-5H3
• InChI Key： QYMQIMDWIGTOTO-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(CC)=CN=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 233.1587090g/mol
• Monoisotopic Mass: 233.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 332.6±30.0 °C(Predicted)
• pka: 5.60±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-ethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 5-ethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No: 2223040-30-8)

5-ethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, identified by its CAS number 2223040-30-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound belongs to the class of boronic acid derivatives, which are widely recognized for their utility in cross-coupling reactions, particularly in the synthesis of complex organic molecules. The presence of a tetramethyl-substituted dioxaborolane moiety enhances its stability and reactivity, making it a valuable intermediate in modern synthetic chemistry.

The structure of 5-ethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine consists of a pyridine ring substituted with an ethyl group at the 5-position and a tetramethyl-dioxaborolane group at the 2-position. The pyridine ring is a common pharmacophore in medicinal chemistry, contributing to the solubility and bioavailability of many drug candidates. The boronic acid functionality allows for participation in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, which is instrumental in constructing biaryl structures found in numerous therapeutic agents.

In recent years, boronic acid derivatives have been extensively studied for their applications in drug discovery and development. The ability to efficiently introduce these groups into molecular frameworks has streamlined the synthesis of complex heterocycles. For instance, 5-ethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has been utilized in the preparation of novel pyridine-based drugs targeting various diseases. Its stability under reaction conditions and compatibility with a wide range of catalysts make it an attractive choice for synthetic chemists.

One of the most notable applications of this compound is in the synthesis of small-molecule inhibitors for enzymes involved in metabolic pathways. Pyridine derivatives are frequently employed as scaffolds due to their ability to mimic natural substrates and interact with biological targets. The ethyl substituent at the 5-position can be further functionalized to introduce additional pharmacological properties, while the boronic acid moiety provides a site for cross-coupling reactions that can expand the molecular diversity of the final product.

Recent advancements in computational chemistry have also highlighted the potential of 5-ethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine as a key intermediate in designing next-generation therapeutics. Molecular modeling studies suggest that modifications to this core structure can lead to compounds with enhanced binding affinity and selectivity. This aligns with the broader trend in drug discovery towards rational design based on structural insights derived from computational methods.

The role of boronic acid derivatives extends beyond pharmaceuticals into materials science, where they are used in the development of advanced polymers and coatings. The unique reactivity and stability of compounds like 5-ethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine make them suitable for creating novel materials with tailored properties. For example, they can be incorporated into polymers to enhance thermal stability or mechanical strength.

In conclusion, 5-ethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No: 2223040-30-8) represents a versatile building block with significant implications for both pharmaceutical and materials science. Its utility in cross-coupling reactions and its compatibility with modern synthetic methodologies position it as a valuable asset for researchers aiming to develop innovative solutions across multiple disciplines.